Cas no 192767-46-7 (Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate)
192767-46-7 structure
Product Name:Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
CAS No:192767-46-7
MF:C12H19NO4
MW:241.28356385231
CID:2117316
Update Time:2023-08-04
Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
- HNPOSBLBOOYMLT-UHFFFAOYSA-N
- 1-(tert-Butoxycarbonyl)-3-(acetoxymethyl)-3-pyrroline
- 3-acetoxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert.-butylester
- 3-Acetoxymethyl-2,5-dihydro-pyrrole-1-carboxylic acid tert-butylester
- Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate
-
- Inchi: 1S/C12H19NO4/c1-9(14)16-8-10-5-6-13(7-10)11(15)17-12(2,3)4/h5H,6-8H2,1-4H3
- InChI Key: HNPOSBLBOOYMLT-UHFFFAOYSA-N
- SMILES: O(C(N1CC=C(COC(C)=O)C1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 341
- Topological Polar Surface Area: 55.8
Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
192767-46-7 (Tert-butyl 3-(acetoxymethyl)-2H-pyrrole-1(5H)-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk